2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one
Overview
Description
2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one, also known as 3,3-difluorocyclopentyl-6-methyl-3,4-dihydropyrimidin-4-one or 3,3-DFCPMP, is an important organic compound used in a variety of scientific research applications. It has a variety of biochemical and physiological effects that make it a useful tool for laboratory experiments.
Scientific Research Applications
3,3-DFCPMP is used in a variety of scientific research applications, including drug discovery and development, medicinal chemistry, and biochemistry. It is also used in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. Additionally, it is used in the synthesis of various organic compounds, such as polymers and surfactants.
Mechanism of Action
3,3-DFCPMP is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins and other inflammatory mediators. By inhibiting COX-2, 3,3-DFCPMP can reduce inflammation and pain.
Biochemical and Physiological Effects
3,3-DFCPMP has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to have anti-tumor effects and to inhibit the growth of certain types of cancer cells. Additionally, it has been shown to have anti-bacterial and anti-viral effects, as well as to reduce the risk of stroke and heart attack.
Advantages and Limitations for Lab Experiments
The use of 3,3-DFCPMP in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, it is non-toxic and has a low cost. The main limitation of 3,3-DFCPMP is that it is not approved for human use, so it cannot be used in clinical trials.
Future Directions
There are several potential future directions for research involving 3,3-DFCPMP. One potential direction is the development of new drugs that target COX-2, which could be used to treat inflammatory conditions. Additionally, research could be done to further investigate the anti-tumor effects of 3,3-DFCPMP and to develop new treatments for cancer. Finally, research could be done to investigate the potential use of 3,3-DFCPMP as an antiviral or antibacterial agent.
Synthesis Methods
3,3-DFCPMP can be synthesized in several different ways. The most commonly used method involves the reaction of 2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-onecyclopentyl bromide with 6-methyl-3,4-dihydropyrimidin-4-one in the presence of anhydrous potassium carbonate as a base. Other methods include the reaction of 2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-onecyclopentyl bromide with 3,4-dihydropyrimidin-4-one in the presence of anhydrous potassium carbonate, or the reaction of 2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-onecyclopentyl bromide with 6-methyl-3,4-dihydropyrimidin-4-one in the presence of a catalytic amount of palladium on carbon.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one involves the condensation of 3,3-difluorocyclopentanone with ethyl acetoacetate, followed by cyclization and subsequent reduction to yield the final product.", "Starting Materials": [ "3,3-difluorocyclopentanone", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "sodium borohydride", "methanol" ], "Reaction": [ "Step 1: Condensation of 3,3-difluorocyclopentanone with ethyl acetoacetate using sodium ethoxide as a base in acetic acid to yield 2-(3,3-difluorocyclopentyl)-4-oxobutanoic acid ethyl ester.", "Step 2: Cyclization of the intermediate product using sodium ethoxide in methanol to yield 2-(3,3-difluorocyclopentyl)-3,4-dihydropyrimidin-4-one.", "Step 3: Reduction of the intermediate product using sodium borohydride in methanol to yield the final product, 2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one." ] } | |
CAS RN |
1697445-18-3 |
Product Name |
2-(3,3-difluorocyclopentyl)-6-methyl-3,4-dihydropyrimidin-4-one |
Molecular Formula |
C10H12F2N2O |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
